6-Amino-5-[(4-methoxybenzylidene)amino]pyrimidin-4-ol

• Molecular Formula: C12H12N4O2
• Molecular Weight: 244.25 g/mol
• IUPAC Name: 4-amino-5-[(4-methoxyphenyl)methylideneamino]-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H12N4O2/c1-18-9-4-2-8(3-5-9)6-14-10-11(13)15-7-16-12(10)17/h2-7H,1H3,(H3,13,15,16,17)
• InChI Key: CRHCNWLVYRQCRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NC2=C(N=CNC2=O)N

Description

6-Amino-5-[(4-methoxybenzylidene)amino]pyrimidin-4-ol is a heterocyclic compound that belongs to the pyrimidine family This compound is characterized by its unique structure, which includes an amino group, a methoxybenzylidene group, and a pyrimidin-4-ol core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-5-[(4-methoxybenzylidene)amino]pyrimidin-4-ol typically involves the condensation of 4-methoxybenzaldehyde with 6-amino-4-hydroxypyrimidine. This reaction is often carried out in the presence of a suitable catalyst and under controlled temperature conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch reactions using optimized conditions to maximize yield and minimize by-products. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography can further enhance the efficiency of production .

Chemical Reactions Analysis

Types of Reactions

6-Amino-5-[(4-methoxybenzylidene)amino]pyrimidin-4-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the methoxybenzylidene group to a benzyl group.

Substitution: The amino and hydroxyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Reagents such as alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include various substituted pyrimidines and benzyl derivatives, which can be further utilized in the synthesis of more complex molecules .

Scientific Research Applications

6-Amino-5-[(4-methoxybenzylidene)amino]pyrimidin-4-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: This compound has shown potential as an inhibitor of certain enzymes, making it a candidate for drug development.

Medicine: Its derivatives are being explored for their antimicrobial and anticancer properties.

Industry: It is used in the development of advanced materials, including polymers and nanomaterials

Mechanism of Action

The mechanism of action of 6-Amino-5-[(4-methoxybenzylidene)amino]pyrimidin-4-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking substrate access. Additionally, it can interact with cellular pathways involved in cell proliferation and apoptosis, making it a potential candidate for anticancer therapy .

Comparison with Similar Compounds

Similar Compounds

6-Amino-4-hydroxypyrimidine: Lacks the methoxybenzylidene group, making it less versatile in chemical reactions.

4-Methoxybenzaldehyde: While it shares the methoxybenzylidene group, it does not have the pyrimidine core.

Pyrimidin-4-ol: Similar core structure but lacks the amino and methoxybenzylidene groups.

Uniqueness

6-Amino-5-[(4-methoxybenzylidene)amino]pyrimidin-4-ol is unique due to its combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for various applications in research and industry .